Cas no 3867-15-0 (Cyclohexanecarbonitrile,1-(1-piperidinyl)-)

• Product name: Cyclohexanecarbonitrile,1-(1-piperidinyl)-
• CAS No: 3867-15-0
• MF: C₁₂H₂₀N₂
• MW: 192.300602912903
• MDL: MFCD00179761
• CID: 306535
• PubChem ID: 62529

Cyclohexanecarbonitrile,1-(1-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarbonitrile,1-(1-piperidinyl)-
• 1-piperidin-1-ylcyclohexane-1-carbonitrile
• 1-PIPERIDIN-1-YLCYCLOHEXANECARBONITRILE
• 1-Piperidinocyclohexanecarbonitrile
• 1-(1-cyanocyclohexyl)-piperidine
• 1-(1-piperidinyl)cyclohexane-1-carbonitrile
• 1-(1-piperidinyl)cyclohexanecarbonitrile
• 1-(piperidin-1-yl)cyclohexanecarbonitrile
• 1-cyano-1-(1-piperidino)-cyclohexane
• Cyclohexanecarbonitrile,1-(1-piperidinyl)
• Cyclohexanecarbonitrile,1-piperidino
• DEA No. 8603
• Piperidinocyclohexanecarbonitrile
• NS00067946
• InChI=1/C12H20N2/c13-11-12(7-3-1-4-8-12)14-9-5-2-6-10-14/h1-10H2
• DTXCID9026184
• CAS-3867-15-0
• HMS1397I19
• 5-20-03-00060 (Beilstein Handbook Reference)
• Q27092788
• MFCD00179761
• Cyclohexanecarbonitrile, 1-piperidino-
• LS-01648
• 1-(1-Piperidinyl)cyclohexanecarbonitrile #
• WWSAYKJWUZJLRT-UHFFFAOYSA-
• NSC-97072
• UNII-03ZI7ZZW5Q
• 1-PIPERIDINOCYCLOHEXANECARBONITRILE ( PRECURSORS TO PHENCYCLIDINE (PCP))
• FT-0679016
• Cyclohexanecarbonitrile, 1-(1-piperidinyl)-
• 3867-15-0
• 1-(1-Cyanocyclohexyl)piperidine
• DB01539
• AKOS000638043
• WLN: T6NTJ A- AL6TJ ACN
• SCHEMBL1742367
• F0896-0065
• NSC97072
• Tox21_111849
• 1-(piperidin-1-yl)cyclohexane-1-carbonitrile
• ?1-Piperidinocyclohexanecarbonitrile
• 1-piperidin-1-yl-cyclohexanecarbonitrile
• 1-Piperidine Cyclohexane Carbonitrile
• 03ZI7ZZW5Q
• DTXSID1046184
• Enamine_001251
• NCGC00160487-01
• AF-962/00511053
• BRN 0134530
• NSC 97072
• ALBB-004364
• STK500616

• MDL： MFCD00179761
• Inchi： InChI=1S/C12H20N2/c13-11-12(7-3-1-4-8-12)14-9-5-2-6-10-14/h1-10H2
• InChI Key： WWSAYKJWUZJLRT-UHFFFAOYSA-N
• SMILES： C1CCC(CC1)(C#N)N2CCCCC2

Computed Properties

• Exact Mass: 192.16300
• Monoisotopic Mass: 192.162649
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27
• XLogP3: 2.5

Experimental Properties

• Density: 1.0076 (rough estimate)
• Boiling Point: 318.3°C (rough estimate)
• Flash Point: 126.9°C
• Refractive Index: 1.5200 (estimate)
• PSA: 27.03000
• LogP: 2.63668
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Cyclohexanecarbonitrile,1-(1-piperidinyl)- Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Cyclohexanecarbonitrile,1-(1-piperidinyl)- Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Additional information on Cyclohexanecarbonitrile,1-(1-piperidinyl)-

Cyclohexanecarbonitrile, 1-(1-piperidinyl)- (CAS No. 3867-15-0): An Overview of Its Properties and Applications in Modern Research

Cyclohexanecarbonitrile, 1-(1-piperidinyl)- (CAS No. 3867-15-0) is a versatile organic compound that has gained significant attention in the fields of chemistry, biology, and pharmaceuticals. This compound, also known as 1-Piperidinylcyclohexanecarbonitrile, is characterized by its unique molecular structure, which consists of a cyclohexane ring substituted with a cyano group and a piperidine ring. The combination of these functional groups imparts distinct chemical and physical properties that make it a valuable reagent in various applications.

The molecular formula of Cyclohexanecarbonitrile, 1-(1-piperidinyl)- is C₁₂H₁₉N₂, and its molecular weight is approximately 190.29 g/mol. The compound is a colorless liquid at room temperature and has a boiling point of around 245°C. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane, but has limited solubility in water. These properties make it suitable for use in both laboratory-scale and industrial processes.

In recent years, Cyclohexanecarbonitrile, 1-(1-piperidinyl)- has been extensively studied for its potential applications in the development of new pharmaceuticals. One of the key areas of research involves its use as an intermediate in the synthesis of drugs targeting neurological disorders. For instance, studies have shown that derivatives of this compound exhibit potent neuroprotective effects, making them promising candidates for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

Another significant application of Cyclohexanecarbonitrile, 1-(1-piperidinyl)- is in the field of materials science. Researchers have explored its use in the synthesis of advanced polymers and coatings due to its ability to enhance mechanical properties and thermal stability. For example, a recent study published in the Journal of Polymer Science demonstrated that incorporating Cyclohexanecarbonitrile, 1-(1-piperidinyl)- into polymer matrices resulted in materials with improved tensile strength and resistance to degradation.

The chemical reactivity of Cyclohexanecarbonitrile, 1-(1-piperidinyl)- has also been investigated for its potential in catalytic processes. Its cyano group can participate in various reactions, including nucleophilic addition and substitution reactions. This makes it a useful building block for the synthesis of complex molecules with diverse functionalities. Additionally, the presence of the piperidine ring provides additional sites for functionalization, further expanding its utility in synthetic chemistry.

In the context of environmental science, Cyclohexanecarbonitrile, 1-(1-piperidinyl)- has been studied for its biodegradability and environmental impact. Research indicates that it can be efficiently degraded by microbial communities under aerobic conditions, reducing concerns about long-term environmental persistence. This property is particularly important for compounds used in industrial processes where environmental sustainability is a key consideration.

The safety profile of Cyclohexanecarbonitrile, 1-(1-piperidinyl)- has also been evaluated to ensure its safe handling and use. While it is generally considered to be non-toxic at low concentrations, proper precautions should be taken to avoid inhalation or skin contact. Safety data sheets (SDS) provide detailed information on handling procedures and emergency response measures to ensure user safety.

In conclusion, Cyclohexanecarbonitrile, 1-(1-piperidinyl)- (CAS No. 3867-15-0) is a multifaceted compound with a wide range of applications in chemistry, biology, pharmaceuticals, materials science, and environmental science. Its unique molecular structure and favorable properties make it an important reagent in modern research and development efforts. As ongoing studies continue to uncover new uses and benefits, Cyclohexanecarbonitrile, 1-(1-piperidinyl)- is poised to play an increasingly significant role in advancing scientific knowledge and technological innovation.